R-119251 (Prasugrel Metabolite)(Mixture of Diastereoisomers)
R-119251 (Prasugrel Metabolite)(Mixture of Diastereoisomers)
Brand Name:
Vulcanchem
CAS No.:
239466-86-5
VCID:
VC0134230
InChI:
InChI=1S/C21H25FN2O5S2/c22-15-4-2-1-3-14(15)19(20(27)12-5-6-12)24-8-7-17(13(10-24)9-18(25)26)31-30-11-16(23)21(28)29/h1-4,9,12,16-17,19H,5-8,10-11,23H2,(H,25,26)(H,28,29)/b13-9-/t16-,17?,19?/m0/s1
SMILES:
C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)SSCC(C(=O)O)N
Molecular Formula:
C21H25FN2O5S2
Molecular Weight:
468.558
R-119251 (Prasugrel Metabolite)(Mixture of Diastereoisomers)
CAS No.: 239466-86-5
Reference Standards
VCID: VC0134230
Molecular Formula: C21H25FN2O5S2
Molecular Weight: 468.558
| CAS No. | 239466-86-5 |
|---|---|
| Product Name | R-119251 (Prasugrel Metabolite)(Mixture of Diastereoisomers) |
| Molecular Formula | C21H25FN2O5S2 |
| Molecular Weight | 468.558 |
| IUPAC Name | (2R)-2-amino-3-[[(3Z)-3-(carboxymethylidene)-1-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]piperidin-4-yl]disulfanyl]propanoic acid |
| Standard InChI | InChI=1S/C21H25FN2O5S2/c22-15-4-2-1-3-14(15)19(20(27)12-5-6-12)24-8-7-17(13(10-24)9-18(25)26)31-30-11-16(23)21(28)29/h1-4,9,12,16-17,19H,5-8,10-11,23H2,(H,25,26)(H,28,29)/b13-9-/t16-,17?,19?/m0/s1 |
| Standard InChIKey | AMPOCARAOGXMMH-DGVXAMKHSA-N |
| SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(C(=CC(=O)O)C3)SSCC(C(=O)O)N |
| Synonyms | 3-[[(3Z)-3-(Carboxymethylene)-1-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4-piperidinyl]dithio]-L-alanine; |
| PubChem Compound | 71751946 |
| Last Modified | Nov 11 2021 |
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